Cas no 1029763-82-3 (methyl 4-(2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}acetamido)benzoate)

• Product Name: methyl 4-(2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}acetamido)benzoate
• CAS No: 1029763-82-3
• MF: C₂₁H₂₆N₄O₄
• MW: 398.455544948578
• CID: 5432886
• Update Time: 2025-05-19

methyl 4-(2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• YMSSFTYUFDCPBT-UHFFFAOYSA-N
• methyl 4-(2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}acetamido)benzoate

• Inchi： 1S/C21H26N4O4/c1-15-13-19(24-21(22-15)25-11-5-3-4-6-12-25)29-14-18(26)23-17-9-7-16(8-10-17)20(27)28-2/h7-10,13H,3-6,11-12,14H2,1-2H3,(H,23,26)
• InChI Key： YMSSFTYUFDCPBT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(COC2C=C(C)N=C(N3CCCCCC3)N=2)=O)C=C1

Computed Properties

• Exact Mass: 398.195
• Monoisotopic Mass: 398.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.6A^2

Additional information on methyl 4-(2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}acetamido)benzoate

Methyl 4-(2-{[2-(Azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}acetamido)benzoate: A Comprehensive Overview

Methyl 4-(2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}acetamido)benzoate (CAS No. 1029763-82-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as MAZP for brevity, is characterized by its unique structural features, including a substituted azepane ring and a pyrimidine moiety, which contribute to its biological activity and pharmacological properties.

The chemical structure of MAZP is composed of a benzoate ester linked to an acetamido group, which is further substituted with a pyrimidine ring bearing an azepane moiety. This intricate arrangement of functional groups imparts the compound with a high degree of structural diversity and flexibility, making it an attractive candidate for drug development. The presence of the azepane ring, in particular, is noteworthy as it can form hydrogen bonds and hydrophobic interactions, which are crucial for binding to biological targets.

Recent studies have highlighted the potential of MAZP in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that MAZP can modulate key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function in preclinical models.

In addition to its neuroprotective effects, MAZP has also shown promise in cancer research. Studies have indicated that the compound can selectively target and inhibit cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are aberrantly activated in cancer cells. For example, MAZP has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This inhibition leads to cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for anticancer therapy.

The pharmacokinetic properties of MAZP have also been extensively studied. Preclinical data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can readily cross the blood-brain barrier, which is essential for its neuroprotective effects. Furthermore, MAZP has demonstrated low toxicity and minimal side effects in animal models, making it a promising candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of MAZP in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in cognitive function and reduced tumor burden without severe adverse effects. These findings have generated considerable excitement in the scientific community and have paved the way for further clinical investigations.

In conclusion, methyl 4-(2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}acetamido)benzoate (CAS No. 1029763-82-3) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neurodegenerative diseases and cancer. Ongoing research and clinical trials are expected to further elucidate its mechanisms of action and therapeutic potential, potentially leading to new treatments for these debilitating conditions.